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Compound of Interest

Compound Name: Niclosamide sodium

Cat. No.: B12710930

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Niclosamide sodium, offering procedural, step-by-step guidance to
directly address your operational questions. By adhering to these protocols, you can minimize
risks and ensure the integrity of your research.

While a specific Safety Data Sheet (SDS) for Niclosamide sodium was not identified, this
document leverages data from the SDS for a "Niclosamide (50%) Formulation," which contains
Niclosamide ethanolamine salt and Naphthalenesulfonic acid, polymer with formaldehyde,
sodium salt. The safety recommendations are considered highly relevant and the best available
guidance.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Niclosamide sodium, a comprehensive PPE strategy is crucial to prevent
exposure. The following table summarizes the recommended equipment for different types of
protection.
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Protection Type

Recommended Equipment

Key Considerations

Eye Protection

Safety glasses with side
shields or goggles. A
faceshield is recommended if
there is a potential for direct
contact with dusts, mists, or

aerosols.[1]

In dusty conditions, goggles
are essential to prevent eye
irritation.[1][2]

Hand Protection

Chemical impermeable gloves.
Consider double gloving for

enhanced protection.[1][3]

Inspect gloves for any damage
before use. Wash and dry
hands thoroughly after

removing gloves.[3]

Body Protection

A work uniform or laboratory
coat is the minimum
requirement.[1] For larger
quantities or tasks with a
higher risk of exposure,
additional garments such as
sleevelets, an apron, or
disposable suits should be

used to avoid skin contact.[1]

The goal is to prevent any

exposed skin surfaces.

Respiratory Protection

A suitable respirator is required
when dusts are generated.[4] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[3]

Ensure the respirator is
NIOSH/MSHA or European
Standard EN 149 approved.[5]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize the risk of

exposure and maintain the chemical's stability.

Handling:
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e Ventilation: Always handle Niclosamide sodium in a well-ventilated area.[3] If sufficient
general ventilation is not available, use local exhaust ventilation.[1][2][6]

e Avoid Dust Formation: Minimize the generation and accumulation of dust.[1][2] Avoid
breathing dust, mists, or vapors.[1][3]

» Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash your
hands and skin thoroughly after handling.[1][2]

« Ignition Sources: Keep the substance away from heat, sparks, and flames as it may form an
explosive dust-air mixture.[1][2] Take precautionary measures against static discharges.[1][2]

Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]
e Incompatibilities: Store away from strong oxidizing agents.[1][5]

e Security: Store in a locked-up area.[1][2]

Emergency Procedures: Be Prepared for the
Unexpected

In the event of an emergency, a swift and informed response is vital.

First Aid Measures:
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Exposure Route

First Aid Instructions

Inhalation

If inhaled, immediately move the person to fresh
air.[1][2] If breathing is difficult, give oxygen. If
the person is not breathing, provide artificial
respiration, but avoid mouth-to-mouth
resuscitation if the chemical was ingested or
inhaled.[3] Seek medical attention if symptoms
occur.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with soap and
plenty of water.[1][2][3] Get medical attention if

irritation develops and persists.[1][2]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.
[3] Remove contact lenses if present and easy
to do.[3] Seek medical attention if irritation
persists.[1][2]

Ingestion

If swallowed, rinse the mouth thoroughly with
water.[1][2] DO NOT induce vomiting unless
directed by medical personnel.[1][2] Call a
POISON CENTER or doctor immediately.[1][3]
Never give anything by mouth to an

unconscious person.[1][2]

Firefighting Measures:

» Extinguishing Media: Use a dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray to extinguish a fire.[3]

e Hazards: Fine dust dispersed in the air can form an explosive mixture in the presence of an

ignition source.[1][2] Combustion may produce hazardous gases such as carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[5]
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o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and
full protective gear.[1][3][5]

Spill and Disposal Management

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

Accidental Release Measures:

o Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the
spill.[3]

o Ventilate: Ensure adequate ventilation in the area of the spill.[3]

» Contain: Prevent further leakage or spillage if it is safe to do so.[1][2] Do not let the chemical
enter drains.[3]

e Clean-up:
o Wear the appropriate personal protective equipment.[1][2]

o For solid spills, sweep or vacuum up the spillage and collect it in a suitable, closed
container for disposal.[1][2][5] Avoid actions that generate dust.

o For liquid spills, use an inert absorbent material to contain the spill.
o Decontaminate: After the spill has been cleaned up, decontaminate the area.

Below is a logical workflow for handling a Niclosamide sodium spill:
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Workflow for Niclosamide Sodium Spill Response

Assess the Situation
(Size and Immediate Hazard)

:

Evacuate Immediate Area
Notify Others

'

Don Personal Protective Equipment (PPE)

:

Contain the Spill
(Prevent Spreading and Entry into Drains)

:

Clean Up Spill
(Sweep/Vacuum Solids, Absorb Liquids)

:

Place Waste in a Labeled, Sealed Container

:

Decontaminate the Spill Area

:

Dispose of Waste According to Regulations

:

Restock Spill Kit Supplies

Click to download full resolution via product page

Workflow for Niclosamide Sodium Spill Response
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Disposal:

e Regulations: Dispose of the contents and container in accordance with all local, regional,
national, and international regulations.[1][3] The material should be disposed of at an
approved waste disposal plant.[1][2]

» Method: Disposal can be carried out by removal to a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[3]

e Environmental Protection: Do not contaminate water, foodstuffs, feed, or seed by storage or
disposal.[3] Discharge into the environment must be avoided.[3]

Toxicological Data

The following table summarizes acute toxicity data for components found in a Niclosamide
(50%) formulation.

Component Test Species Route Result
Niclosamide

ethanolamine LD50 Rat Oral 500 mg/kg[1]
salt

Naphthalenesulf
onic acid,

. > 2,000 - 5,000
polymer with LD50 Rat Oral

mg/kg[1
formaldehyde, okall]

sodium salt

Naphthalenesulf

onic acid,

polymer with LD50 Rat Dermal > 2,000 mg/kg[1]
formaldehyde,

sodium salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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